6-(Thiophen-3-yl)-2,3-dihydropyridazin-3-one

• IUPAC Name: 3-thiophen-3-yl-1H-pyridazin-6-one
• InChI: InChI=1S/C8H6N2OS/c11-8-2-1-7(9-10-8)6-3-4-12-5-6/h1-5H,(H,10,11)
• InChI Key: USSZYBGSHQIXSX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=O)NN=C1C2=CSC=C2
• Molecular Formula: C8H6N2OS
• Molecular Weight: 178.21 g/mol
• CAS No.: 78784-78-8

Description

Thiophene-based analogs have been of interest to a growing number of scientists as a potential class of biologically active compounds. They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects.

Synthesis Analysis

Thiophene derivatives can be synthesized by various methods. The Gewald reaction, Paal–Knorr synthesis, Fiesselmann synthesis, and Hinsberg synthesis are typical and significant synthetic methods to thiophene derivatives. The Gewald is a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, which makes aminothiophene derivatives.

Molecular Structure Analysis

Thiophene is a privileged heterocycle that contains a five-membered ring made up of one sulfur as heteroatom with the formula C4H4S. Thiophene and its derivatives are essential heterocyclic compounds and show a variety of properties and applications.

Chemical Reactions Analysis

The interaction between elemental sulfur and NaOtBu enables a facile single-step protocol for the synthesis of thiophene derivatives from 1,3-diynes. A plausible mechanism based on EPR experiments revealed that the trisulfur radical anion acts as a key intermediate of this process.

Physical and Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. For example, a related compound, 6-(thiophen-3-yl)pyridine-3-carbaldehyde, has a molecular weight of 189.24 and is a solid at room temperature.

Safety and Hazards

The safety and hazards of a compound depend on its specific properties. For a related compound, 6-(Thiophen-3-yl)nicotinonitrile, precautions include avoiding heat, sparks, open flames, and hot surfaces, and not spraying on an open flame or other ignition source.

Future Directions

Thiophene-based compounds have shown promise in various fields, including medicinal chemistry, due to their diverse biological activities. Future research may focus on synthesizing new thiophene derivatives and studying their properties and potential applications.